Cas no 1520694-94-3 (3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid
• CAS No: 1520694-94-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5939734
• PubChem ID: 165672210
• Update Time: 2025-05-23

3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid
• 1520694-94-3
• EN300-1743006

• Inchi： 1S/C10H14O3/c1-6(10(11)12)4-9-5-7(2)13-8(9)3/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： BURAESYATKBFRF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid

Introduction to CAS No 1520694-94-3: 3-(2,5-Dimethylfuran-3-yl)-2-methylpropanoic Acid

The compound with CAS No 1520694-94-3, known as 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a substituted propanoic acid group. The furan moiety, a five-membered aromatic ring containing one oxygen atom, is a key feature of this molecule and contributes to its versatile chemical properties.

Recent studies have highlighted the potential of 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid in various applications, particularly in the development of advanced materials and pharmaceuticals. Its structure allows for a wide range of chemical modifications, making it an ideal candidate for researchers exploring new synthetic pathways and material designs.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing techniques such as Friedel-Crafts alkylation or acylation to construct the furan ring and subsequent functionalization steps to introduce the propanoic acid group. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

In terms of applications, 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has led to investigations into its potential as an anti-inflammatory or antioxidant agent. Additionally, its unique electronic properties make it a candidate for use in organic electronics, such as in the creation of conductive polymers or advanced coatings.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict its interaction with various substrates and catalysts, facilitating the design of more efficient synthetic routes.

Furthermore, the environmental impact of CAS No 1520694-94-3 has been a topic of interest in sustainable chemistry. Studies are underway to assess its biodegradability and toxicity profiles, ensuring that its use aligns with green chemistry principles and minimizes ecological risks.

In conclusion, 3-(2,5-dimethylfuran-3-yl)-2-methylpropanoic acid (CAS No 1520694-94-3) is a compound with significant potential across multiple disciplines. Its unique structure and versatile chemical properties continue to drive innovative research efforts, paving the way for new applications in materials science, pharmaceuticals, and beyond.